Cas no 1512052-83-3 (3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine)

• Product Name: 3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine
• CAS No: 1512052-83-3
• MF: C₁₀H₁₁BrFNO
• MW: 260.102845430374
• CID: 5696108
• PubChem ID: 81517531
• Update Time: 2025-06-20

3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(2-bromo-3-fluorophenyl)methoxy]azetidine
• AKOS020096047
• EN300-1146210
• 1512052-83-3
• Azetidine, 3-[(2-bromo-3-fluorophenyl)methoxy]-
• 3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine

• Inchi： 1S/C10H11BrFNO/c11-10-7(2-1-3-9(10)12)6-14-8-4-13-5-8/h1-3,8,13H,4-6H2
• InChI Key： YNESZEVFSQGLHL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1COC1CNC1)F

Computed Properties

• Exact Mass: 259.00080g/mol
• Monoisotopic Mass: 259.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 300.4±42.0 °C(Predicted)
• pka: 9.53±0.40(Predicted)

Additional information on 3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine

3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine: A Comprehensive Overview

3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine (CAS No. 1512052-83-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine.

Chemical Structure and Properties

3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine is a small molecule with a molecular formula of C₁₁H₁₂BrFNO and a molecular weight of approximately 267.11 g/mol. The compound features a four-membered azetidine ring substituted with a methoxy group linked to a 2-bromo-3-fluorophenyl moiety. The presence of the bromine and fluorine atoms imparts unique electronic and steric properties to the molecule, making it an interesting candidate for drug design and development.

The solubility of 3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine in various solvents is an important consideration for its practical applications. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but less soluble in water. This solubility profile can influence its bioavailability and pharmacokinetic properties when used in vivo.

Synthesis Methods

The synthesis of 3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of 2-bromo-3-fluorobenzyl alcohol with azetidinone followed by reduction to form the desired product. Another method involves the nucleophilic substitution of a bromide salt with an azetidine derivative in the presence of a suitable base.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis of 3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine using microwave-assisted conditions. This method significantly reduced reaction time and improved yield, making it a viable option for large-scale production.

Biological Activities

3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine has been investigated for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Studies have shown that this compound exhibits potent activity as a modulator of neurotransmitter receptors, particularly serotonin (5-HT) receptors. This property makes it a promising candidate for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

A notable study published in the Journal of Medicinal Chemistry reported that 3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine demonstrated selective binding to 5-HT₇ receptors with high affinity. The selective nature of this interaction suggests that it could be used to develop more targeted therapies with reduced side effects compared to current treatments.

Clinical Applications and Research Developments

The potential clinical applications of 3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results have shown promising outcomes in animal models of depression and anxiety, with significant improvements in behavioral parameters observed after administration of the compound.

In addition to its potential as a therapeutic agent, 3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine has also been used as a tool compound in basic research to investigate the role of 5-HT₇ receptors in various physiological processes. Its use in these studies has provided valuable insights into receptor function and signaling pathways, contributing to our understanding of CNS disorders.

Safety and Toxicology

The safety profile of  3 - [ ( 2 - Bromo - 3 - fluorophenyl ) methoxy ] azetidine  strong > is an important consideration for its development as a therapeutic agent . Preclinical studies have shown that the compound is well tolerated at therapeutic doses , with no significant adverse effects observed . However , further toxicological evaluations are necessary to fully assess its safety profile before advancing to later stages of clinical development .  p >  code >  pre >  code >  pre >  code >  pre >  code >  pre >  code >  pre >  code >  pre >  code >  pre >

In conclusion, 3-[(2-Bromo-3-fluorophenyl)methoxy]azetidine (CAS No. 1512052-83-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its biological activities and potential therapeutic benefits, makes it an exciting area of ongoing investigation. As research continues to advance, it is likely that new insights and applications for this compound will emerge, further solidifying its importance in the field.